Benzo[1,2-d:3,4-d]bisthiazole, 2-amino-7-methyl- (7CI,8CI)
Benzo[1,2-d:3,4-d]bisthiazole, 2-amino-7-methyl- (7CI,8CI)
Brand Name:
Vulcanchem
CAS No.:
10023-31-1
VCID:
VC0162223
InChI:
InChI=1S/C9H7N3S2/c1-4-11-7-6(13-4)3-2-5-8(7)14-9(10)12-5/h2-3H,1H3,(H2,10,12)
SMILES:
CC1=NC2=C(S1)C=CC3=C2SC(=N3)N
Molecular Formula:
C9H7N3S2
Molecular Weight:
221.3 g/mol
Benzo[1,2-d:3,4-d]bisthiazole, 2-amino-7-methyl- (7CI,8CI)
CAS No.: 10023-31-1
Main Products
VCID: VC0162223
Molecular Formula: C9H7N3S2
Molecular Weight: 221.3 g/mol
![Benzo[1,2-d:3,4-d]bisthiazole, 2-amino-7-methyl- (7CI,8CI) - 10023-31-1](/images/no_structure.jpg)
| CAS No. | 10023-31-1 |
|---|---|
| Product Name | Benzo[1,2-d:3,4-d]bisthiazole, 2-amino-7-methyl- (7CI,8CI) |
| Molecular Formula | C9H7N3S2 |
| Molecular Weight | 221.3 g/mol |
| IUPAC Name | 7-methyl-[1,3]thiazolo[5,4-e][1,3]benzothiazol-2-amine |
| Standard InChI | InChI=1S/C9H7N3S2/c1-4-11-7-6(13-4)3-2-5-8(7)14-9(10)12-5/h2-3H,1H3,(H2,10,12) |
| Standard InChIKey | UCLUWGOFEQZGBZ-UHFFFAOYSA-N |
| SMILES | CC1=NC2=C(S1)C=CC3=C2SC(=N3)N |
| Canonical SMILES | CC1=NC2=C(S1)C=CC3=C2SC(=N3)N |
| Synonyms | Benzo[1,2-d:3,4-d]bisthiazole, 2-amino-7-methyl- (7CI,8CI) |
| PubChem Compound | 2049591 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume